Phenol, o-(benzylthio)-
Cat. No. B8629590
M. Wt: 216.30 g/mol
InChI Key: OWZPCVGKLYOVLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:9][CH2:10][c:11]1[cH:12][cH:13][cH:14][cH:15][cH:16]1.[SH:1][c:2]1[c:3]([OH:8])[cH:4][cH:5][cH:6][cH:7]1>>[S:1]([c:2]1[c:3]([OH:8])[cH:4][cH:5][cH:6][cH:7]1)[CH2:10][c:11]1[cH:12][cH:13][cH:14][cH:15][cH:16]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrCc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Oc1ccccc1S
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Oc1ccccc1SCc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
